Cas no 223690-04-8 (3-Cyclopropoxy-benzonitrile)

• Product Name: 3-Cyclopropoxy-benzonitrile
• CAS No: 223690-04-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 2836525
• PubChem ID: 15421717
• Update Time: 2025-10-29

3-Cyclopropoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropoxy-benzonitrile
• NVBGCWUMVIHESK-UHFFFAOYSA-N
• DB-150919
• SCHEMBL1409317
• 3-CYCLOPROPOXYBENZONITRILE
• 223690-04-8
• 3-(Cyclopropyloxy)benzonitrile
• MB20109
• G10788

• Inchi： 1S/C10H9NO/c11-7-8-2-1-3-10(6-8)12-9-4-5-9/h1-3,6,9H,4-5H2
• InChI Key： NVBGCWUMVIHESK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1CC1

Computed Properties

• Exact Mass: 159.068413911Da
• Monoisotopic Mass: 159.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Additional information on 3-Cyclopropoxy-benzonitrile

3-Cyclopropoxy-benzonitrile: A Comprehensive Overview

3-Cyclopropoxy-benzonitrile, also known as cyclopropoxybenzonitrile, is a chemical compound with the CAS number 223690-04-8. This compound is a derivative of benzonitrile, featuring a cyclopropoxy group attached to the third position of the benzene ring. The structure of this compound is characterized by a benzene ring with a nitrile group (-CN) at one position and a cyclopropoxy group (-O-cyclopropane) at the adjacent position. This unique arrangement gives rise to its distinct chemical properties and potential applications in various fields.

The synthesis of 3-cyclopropoxy-benzonitrile typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the cyclopropoxy group through nucleophilic substitution or other suitable methods. Recent advancements in synthetic chemistry have enabled more efficient and selective pathways for the preparation of this compound, making it more accessible for research and industrial applications.

3-Cyclopropoxy-benzonitrile has been studied extensively for its potential in materials science, particularly in the development of advanced polymers and composites. The nitrile group imparts strong electron-withdrawing properties, while the cyclopropoxy group introduces strain and unique electronic effects. These characteristics make the compound a promising candidate for use in high-performance materials, such as those used in aerospace and electronics.

In addition to its material science applications, 3-cyclopropoxy-benzonitrile has also been explored in medicinal chemistry. The compound's ability to interact with biological systems through its functional groups has led to investigations into its potential as a drug candidate or as a building block for bioactive molecules. Recent studies have highlighted its role in modulating cellular signaling pathways, suggesting possible therapeutic applications in areas such as oncology and neurodegenerative diseases.

The physical properties of 3-cyclopropoxy-benzonitrile are also of significant interest. Its melting point, boiling point, and solubility characteristics are being studied to better understand its behavior under various conditions. For instance, research has shown that the compound exhibits good solubility in polar solvents due to the presence of the nitrile group, which enhances its ability to form hydrogen bonds.

From an environmental standpoint, the stability and biodegradation of 3-cyclopropoxy-benzonitrile are critical considerations. Recent studies have focused on assessing its environmental impact and developing strategies for safe disposal or recycling. These efforts are essential for ensuring that the compound can be used responsibly in industrial settings without posing risks to ecosystems.

In summary, 3-cyclopropoxy-benzonitrile, with its unique chemical structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span materials science, medicinal chemistry, and environmental technology, making it a valuable compound for both academic exploration and industrial innovation.